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A Quantitative Comparison of Solvent Red 195 and Solvent Red 135 for Researchers and
Drug Development Professionals

This guide provides a detailed, data-driven comparison of two widely used solvent dyes,
Solvent Red 195 and Solvent Red 135. The information is intended for researchers, scientists,
and professionals in drug development who may utilize these dyes in various applications,
including the coloring of polymers used in medical devices or packaging. This comparison
focuses on their physicochemical properties, performance characteristics, and application
versatility, supported by available experimental data.

Overview and Chemical Identity

Solvent Red 195 and Solvent Red 135 are both synthetic organic dyes known for their high
solubility in organic solvents and their application in coloring a variety of materials, particularly
plastics and synthetic fibers.

Solvent Red 195, with CAS number 164251-88-1, is characterized by its bluish-red powder
appearance.[1] It is also known by commercial names such as Transparent Red 2B and
Macrolex Red B.[1][2]

Solvent Red 135, identified by CAS numbers 20749-68-2 and 71902-17-5, typically appears as
a yellowish-red or bright red powder.[3][4][5] Its commercial names include Transparent Red
EG and Macrolex Red EG.[6][7] The molecular formula for Solvent Red 135 is C1sHsClaN20,
and it has a molecular weight of 408.06 g/mol .[3][8]
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Quantitative Comparison of Physicochemical

Properties

The performance of these dyes in various applications is largely dictated by their physical and

chemical properties. The following tables summarize the key quantitative data for a direct

comparison.

Table 1: General and Thermal Properties

Property Solvent Red 195 Solvent Red 135
Appearance Bluish Red Powder[1] Yellowish Red Powder[4]
Melting Point 216 °C[1][9] 318 °C[4][6][7]

Heat Resistance in PS

300 °C[1][9]

300 - 320 °C[3]

Density

0.39 g/cm3[1][9]

1.74 g/lcm3[7][10]

Table 2: Solubility at 20°C (g/L)

Solvent Solvent Red 195 Solvent Red 135
Acetone 1.4[1][9] 0.2[4][11]
Butyl Acetate 1.3[1][9] 0.2[4][11]
Methylbenzene (Toluene) 2.7[1]9] 0.6[7]
Dichloromethane 37.1[9] 0.3[4][11]
Ethyl Alcohol 0.8[9] 0.1[4][11]
Table 3: Fastness Properties
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Property Solvent Red 195 Solvent Red 135
Light Fastness in PS 8[1][9] 7 - 8[3][11]

Alkali Fastness 5[1] 5[11]

Acid Fastness 5[1] 5[11]

Experimental Protocols

While specific, detailed experimental reports for direct comparison are not publicly available,
the properties listed above are typically determined using standardized methodologies.

Solubility Determination (Shake-Flask Method)

The solubility of solvent dyes is commonly determined using the shake-flask method.

[Excess dye added to solvent in a sealed ﬂasa—-{xgnanon at constant temperature until equilibrium is reach 9 of solid (e.g., mmm@a[ of dissolved dye in the supema(arh—b(salumhly reported (e.q., QILD

Click to download full resolution via product page
Caption: Workflow for Solubility Determination.
Protocol:
e An excess amount of the dye is added to a known volume of the solvent in a sealed flask.

e The flask is agitated in a constant temperature bath for a sufficient period (e.g., 24-48 hours)
to ensure equilibrium is reached.

e The mixture is then allowed to stand, and the undissolved dye is separated from the
saturated solution by centrifugation and/or filtration through a fine-pore filter.

e The concentration of the dye in the clear, saturated solution is determined using a suitable
analytical method, such as UV-Vis spectrophotometry, by comparing the absorbance to a
calibration curve of known concentrations.
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Heat Resistance Testing

Heat resistance is crucial for applications involving high-temperature processing, such as in
plastics.

Protocol:

The dye is incorporated into the desired polymer (e.g., polystyrene) at a specific
concentration.

e The colored polymer is then subjected to a series of increasing temperatures in an oven or a
similar heating apparatus for a defined period (e.g., 30 minutes).

 After cooling, the color of the heated samples is compared to an unheated control sample.

e The heat resistance is reported as the maximum temperature at which no significant color
change is observed.

Light Fastness Testing

Light fastness determines the resistance of the colored material to fading upon exposure to
light.

Prepare colored polymer samples

> {Expose samples to a standardized light source (e.g., Xenon arc \amp)—VG’enudlca\ly assess color change against unexposed samp\e%a@sswgn light fastness rating based on comparison with blue wool smndard}

-

simultaneously expose a set of blue wool standards (Scale 17@

G)ye and Polymer Resin SelectiorD—'G)ry Mixing of Dye Powder and Polymer Granuleg—b@lel( Processing (e.g., Injection Molding, Exlrusno@—»&ormaﬂon of Colored Product Quality Control (Color consistency, PerformanceD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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